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Compound of Interest

Compound Name: Topaz

Cat. No.: B1169500

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals minimize false
positives in their Topaz particle picking experiments.

Frequently Asked Questions (FAQS)

Q1: Why am I getting a high number of false positives in my Topaz picking results?

Al: A high false positive rate in Topaz is often linked to the quality of the training data. If the
training set includes incorrectly picked particles, aggregates, or ice contaminants, Topaz will
learn to identify these as features of interest.[1][2] Additionally, suboptimal training parameters
or an inappropriate score threshold during particle extraction can contribute to an increased
number of false positives.[3][4]

Q2: How many particles should I manually pick for a good training set?

A2: For optimal results, it is recommended to manually pick between 500 and 2,000 high-
confidence patrticles for your training set.[4][5] The ideal number can depend on the
heterogeneity of your sample. It's crucial to ensure these picks are clean and accurately
centered.[4][6] While laborious, a high-quality manual picking set is fundamental to Topaz's
performance.[6]

Q3: Is it necessary to pick every single particle on the training micrographs?
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A3: No, it is not necessary to pick every particle on the micrographs you use for training. Topaz
is designed with a positive-unlabeled learning framework, which means it doesn't assume that
unlabeled areas are devoid of particles.[4] Therefore, incomplete but high-confidence manual
picking is sufficient.[4]

Q4: Should I use denoised micrographs for training Topaz?

A4: It is recommended to use denoised micrographs for the manual picking process, as this
can make it easier to identify true particles.[1] However, the actual training of the Topaz model
should be performed on the original, non-denoised micrographs.[1]

Q5: How does the 'estimated number of particles' parameter affect my results?

A5: The 'estimated number of particles' is a crucial parameter that should approximate the
average number of true particles per micrograph in your training set.[4][6] Setting this value
incorrectly can impact the model's performance. To determine the optimal value for this
parameter, it is advisable to use the Topaz Cross-Validation job available in platforms like
CryoSPARC.[5][6]

Troubleshooting Guides

Issue 1: Topaz is picking junk particles like ice or carbon
edges.

Cause: This issue typically arises from a training set that is contaminated with examples of
these junk particles. Even if you have cleaned your particle stacks using 2D classification,
some patrticles on the edges of carbon or in areas of thick ice may remain and be included in
the training data.[2]

Solution:

e Manual Curation of Training Data: Manually inspect your training particle coordinates to
ensure they are not located on carbon edges or other contaminants.[2] This is the most
critical step for improving picking accuracy.[5]

o Refine Particle Coordinates: After an initial round of picking and 2D classification, use the
resulting "good" classes to generate a cleaner set of particles for training a new Topaz

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://discuss.cryosparc.com/t/how-to-avoid-false-positive-picking-in-topaz/8412
https://discuss.cryosparc.com/t/how-to-avoid-false-positive-picking-in-topaz/8412
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://semc.nysbc.org/wp-content/uploads/2020/09/Topaz-Workshop-outline.pdf
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://semc.nysbc.org/wp-content/uploads/2020/09/Topaz-Workshop-outline.pdf
https://discuss.cryosparc.com/t/how-to-avoid-false-positive-picking-in-topaz/8412
https://github.com/tbepler/topaz
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://discuss.cryosparc.com/t/issue-on-topaz-picking-in-unwanted-area/9003
https://github.com/tbepler/topaz
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://discuss.cryosparc.com/t/particle-curation-tool-feature-request/4912
https://discuss.cryosparc.com/t/particle-curation-tool-feature-request/4912
https://discuss.cryosparc.com/t/issue-on-topaz-picking-in-unwanted-area/9003
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

model.[5]

o Optimize Micrograph Selection: When preparing your training set, prioritize micrographs with
a high number of "good" particles and acceptable CTF and ice thickness.[5]

Issue 2: The number of false positives is still high after
cleaning the training set.

Cause: Even with a clean training set, suboptimal extraction parameters can lead to a high
number of false positives. The score threshold used during particle extraction determines the
trade-off between true positives and false positives.[3][7]

Solution:

o Adjust the Score Threshold: Topaz assigns a score to each picked particle, which correlates
with the likelihood of it being a true patrticle.[3] By increasing the score threshold during
extraction, you can reduce the number of false positives at the cost of potentially missing
some true particles.

e Use Precision-Recall Curves: The topaz precision_recall_curve command can be used to
evaluate the trade-off between precision and recall for different score thresholds on a
validation set of micrographs.[6] This allows you to choose a threshold that optimizes the F1
score or meets specific precision/recall requirements.

» Post-Picking 2D Classification: After particle extraction, perform a thorough 2D classification
and discard classes that clearly represent junk or false positives.[8] This is a standard and
effective way to clean up your particle stack.

Experimental Protocols & Workflows
Protocol 1: Generating a High-Quality Training Set

This protocol outlines the steps to create a robust training set for Topaz, aimed at minimizing
false positives.

« Initial Particle Picking: Perform an initial round of particle picking using a template-based or
blob-based picker.[5]
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o 2D Classification: Subject the initially picked particles to rigorous 2D classification to remove
obvious junk and contaminants.[5]

o Curate Micrographs: Select a subset of approximately 100 micrographs that contain a high
number of "good" particles after the initial cleaning, and have good CTF and ice properties.

[5]

o Manual Picking/Curation: On the selected micrographs, either manually pick 500-2000
confident particles or manually curate the existing picks to ensure they are well-centered and
represent true particles.[4][5]

o Train Topaz Model: Use the curated particle coordinates and the corresponding micrographs
to train your Topaz model.[5]

Workflow for Minimizing False Positives

The following diagram illustrates a comprehensive workflow for reducing false positives in
Topaz particle picking.
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Workflow for minimizing false positives in Topaz.
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Data Presentation
Table 1: Key Parameters for Reducing False Positives in

Topaz

Parameter

Recommendation

Rationale

Training Set Size

500 - 2,000 manually curated

particles

A sufficiently large and clean
training set is crucial for the
model to learn the features of
true particles and avoid

learning features of junk.[4][5]

Training Data Quality

Manually verify the quality of
training data, ensuring no
particles are on carbon or

other contaminants.

If you train Topaz on junk, it will
learn to pick junk.[1][2]

Estimated Number of Particles

Should correspond to the
average number of true
particles in the training
micrographs. Use Topaz

Cross-Validation to optimize.

This parameter influences the
model's expectation of particle
density and can affect picking

performance.[4][6]

Number of Training Epochs

Consider increasing from the
default (e.g., to 30 epochs) if
results are good.

Longer training can sometimes
lead to a more refined model,

but monitor for overfitting.[6]

Extraction Score Threshold

Adjust based on a precision-
recall analysis. Higher
thresholds reduce false
positives but may decrease the

number of true positives.

This provides a direct
mechanism to control the
trade-off between sensitivity
and specificity in your final
particle set.[3][6]

Logical Diagram for Troubleshooting High False

Positives

This diagram presents a decision-making process for addressing a high number of false

positives.
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Decision tree for troubleshooting false positives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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